Cas no 71823-53-5 (1H-Inden-1-one,2,3-dihydro-3-methyl-6-phenyl-)

• Product Name: 1H-Inden-1-one,2,3-dihydro-3-methyl-6-phenyl-
• CAS No: 71823-53-5
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 573654
• PubChem ID: 3054949
• Update Time: 2025-04-19

1H-Inden-1-one,2,3-dihydro-3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-3-methyl-6-phenyl-
• 1-Indanone, 3-Methyl-6-Phenyl-
• 3-methyl-6-phenyl-2,3-dihydroinden-1-one
• CHEMBL3251918
• DTXSID50992522
• 71823-53-5
• BRN 2110597
• 3-methyl-6-phenyl-2,3-dihydro-1H-inden-1-one
• 3-Methyl-6-phenyl-1-indanone
• AKOS013134196

• Inchi： 1S/C16H14O/c1-11-9-16(17)15-10-13(7-8-14(11)15)12-5-3-2-4-6-12/h2-8,10-11H,9H2,1H3
• InChI Key： MGBNTDJKXLILSH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C3C=CC=CC=3)C=CC=2C(C)C1

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.592
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC)
• PSA: 17.07